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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403 Get Quote

A comprehensive search of scientific literature and chemical databases reveals a significant

lack of available information for the molecular formula C18H17N5O4. Currently, there are no

published studies detailing the synthesis, characterization, or biological activity of any

compound with this specific elemental composition.

While a single compound with the molecular formula C18H17N5O4 is listed in the PubChem

database under the identifier CID 90662762, the entry is limited to computationally predicted

data. There is no associated experimental data, including spectroscopic information (NMR, IR,

Mass Spectrometry), physical properties, or details of its synthesis. The IUPAC name provided

for this entry is 4-[(3Z)-3-[(4E)-4-[amino(nitroso)methylidene]-2-methoxycyclohexa-2,5-dien-1-

ylidene]-1,2-oxazol-5-yl]-N'-hydroxybenzenecarboximidamide.[1] However, searches for this

specific chemical name in the scientific literature have not yielded any relevant results.

Further extensive searches for isomers and derivatives containing the C18H17N5O4 core, as

well as patent database inquiries, have also failed to identify any synthesized or characterized

compounds with this molecular formula.

Theoretical and Computational Data

In the absence of experimental data, computational methods can provide theoretical insights

into the potential properties of isomers of C18H17N5O4. These predictions, however, are not a

substitute for experimental validation.
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Predicted Properties for CID 90662762
The following table summarizes the computationally predicted properties for the compound

registered as CID 90662762 in the PubChem database.

Property Predicted Value

Molecular Weight 367.37 g/mol

XLogP3 2.5

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 7

Rotatable Bond Count 5

Exact Mass 367.128055 g/mol

Topological Polar Surface Area 145 Å²

Heavy Atom Count 27

Formal Charge 0

Complexity 733

Source: PubChem CID 90662762

Hypothetical Experimental Workflow
For researchers interested in pursuing the synthesis and characterization of a compound with

the molecular formula C18H17N5O4, a general experimental workflow would be required. The

following diagram illustrates a potential logical flow for such a research endeavor.
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Caption: A logical workflow for the synthesis, characterization, and biological evaluation of a

novel chemical compound.

Potential Signaling Pathway Investigation
Should a compound with the molecular formula C18H17N5O4 be synthesized and found to

possess biological activity, the investigation into its mechanism of action would be a critical next

step. The following diagram illustrates a generic signaling pathway that is often implicated in

the action of bioactive molecules.
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Caption: A generalized cell signaling pathway that could be investigated to determine the

mechanism of action of a bioactive compound.

Conclusion

The molecular formula C18H17N5O4 represents an unexplored area of chemical space. There

is a clear opportunity for researchers in synthetic chemistry, analytical chemistry, and drug

discovery to contribute to the scientific knowledge base by synthesizing and characterizing

compounds with this formula. The development of detailed experimental protocols and the

elucidation of any potential biological activities and associated signaling pathways would be of

significant interest to the scientific community. Until such research is conducted and published,

a comprehensive technical guide on the characterization of C18H17N5O4 cannot be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581403?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

